Carbamic acid, (3-chloro-3-oxopropyl)-, 9H-fluoren-9-ylmethyl ester
CAS No.: 183720-79-8
Cat. No.: VC7954252
Molecular Formula: C18H16ClNO3
Molecular Weight: 329.8 g/mol
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Specification
CAS No. | 183720-79-8 |
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Molecular Formula | C18H16ClNO3 |
Molecular Weight | 329.8 g/mol |
IUPAC Name | 9H-fluoren-9-ylmethyl N-(3-chloro-3-oxopropyl)carbamate |
Standard InChI | InChI=1S/C18H16ClNO3/c19-17(21)9-10-20-18(22)23-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16H,9-11H2,(H,20,22) |
Standard InChI Key | DLMXFYCFPDPXLB-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCCC(=O)Cl |
Canonical SMILES | C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCCC(=O)Cl |
Introduction
Carbamic acid, (3-chloro-3-oxopropyl)-, 9H-fluoren-9-ylmethyl ester is a complex organic compound with a molecular formula of C18H16ClNO3. It is also known by its CAS number, 183720-79-8, and other synonyms such as (9H-Fluoren-9-yl)methyl (3-chloro-3-oxopropyl)carbamate . This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and properties.
Synonyms and Identifiers
This compound is identified by several names and identifiers:
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IUPAC Name: 9H-fluoren-9-ylmethyl N-(3-chloro-3-oxopropyl)carbamate .
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InChI: InChI=1S/C18H16ClNO3/c19-17(21)9-10-20-18(22)23-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16H,9-11H2,(H,20,22) .
Applications and Research
While specific applications of this compound are not widely documented, its structure suggests potential use in organic synthesis, particularly in the development of pharmaceuticals or as an intermediate in complex chemical reactions. The fluorene moiety is often used in protecting groups for amino acids, which could imply its utility in peptide synthesis .
Carbamic Acid, (3-Chloro-3-Oxopropyl)-, 1,1-Dimethylethyl Ester
This compound, also known as tert-butyl N-(3-chloro-3-oxopropyl)carbamate, has a molecular formula of C8H14ClNO3 and a molecular weight of 207.65 g/mol . It shares a similar carbamate structure but lacks the fluorene backbone, making it smaller and potentially more volatile.
Carbamic Acid, [3-Chloro-2-Oxo-1-(Phenylmethyl)propyl]-, 1,1-Dimethylethyl Ester
With a molecular formula of C15H20ClNO3 and a molecular weight of 297.777 g/mol, this compound includes a phenylmethyl group, which adds complexity compared to the fluoren-9-ylmethyl ester .
Table 2: Comparison of Similar Carbamic Acid Derivatives
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